![molecular formula C18H21N3O B7635235 N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide](/img/structure/B7635235.png)
N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide
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Overview
Description
N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide, also known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DPA belongs to the class of drugs known as selective androgen receptor modulators (SARMs) and has been shown to have anabolic effects on muscle tissue without the negative side effects associated with traditional anabolic steroids.
Mechanism of Action
N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide works by selectively binding to androgen receptors in muscle tissue, leading to increased protein synthesis and muscle growth. Unlike traditional anabolic steroids, this compound does not bind to androgen receptors in other tissues such as the prostate, reducing the risk of negative side effects such as prostate enlargement and increased risk of prostate cancer.
Biochemical and Physiological Effects:
In addition to its anabolic effects on muscle tissue, this compound has also been shown to have other physiological effects. Studies have shown that this compound can improve insulin sensitivity, reduce inflammation, and improve bone density. These effects make this compound a promising candidate for the treatment of a variety of conditions such as type 2 diabetes and osteoporosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide in lab experiments is its high selectivity for androgen receptors in muscle tissue, reducing the risk of off-target effects. Additionally, this compound has a long half-life, allowing for less frequent dosing in animal models. However, one limitation of using this compound is its relatively high cost compared to other SARMs.
Future Directions
There are several potential future directions for research on N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide. One area of interest is its potential use in the treatment of muscle wasting conditions in elderly populations. Additionally, further research is needed to investigate the long-term safety and efficacy of this compound in humans. Other potential applications of this compound include the treatment of metabolic disorders such as obesity and type 2 diabetes. Overall, this compound shows promise as a therapeutic agent with a unique mechanism of action and few negative side effects.
Synthesis Methods
The synthesis of N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide involves the reaction of 4-pyrazol-1-ylbenzylamine with 2-bromoacetophenone in the presence of a base. The resulting product is then treated with dicyclopropylmethylamine to yield this compound. This synthesis method has been optimized to yield high purity and high yields of this compound.
Scientific Research Applications
N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the use of this compound in the treatment of muscle wasting conditions such as sarcopenia and cachexia. This compound has been shown to increase muscle mass and strength in animal models, and clinical trials are currently underway to investigate its potential use in humans.
properties
IUPAC Name |
N-(dicyclopropylmethyl)-2-(4-pyrazol-1-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O/c22-17(20-18(14-4-5-14)15-6-7-15)12-13-2-8-16(9-3-13)21-11-1-10-19-21/h1-3,8-11,14-15,18H,4-7,12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FONYBFJHDVWLMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2CC2)NC(=O)CC3=CC=C(C=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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